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Introduction
Procaine hydrochloride, a well-established local anesthetic of the ester type, serves as a

valuable tool in equine research models for inducing temporary and reversible loss of

sensation.[1][2] Its primary application lies in diagnostic nerve blocks to localize sources of

pain, particularly in lameness evaluations, and for providing analgesia during minor surgical

procedures.[2][3] Understanding its mechanism of action, pharmacokinetic profile, and

appropriate administration protocols is crucial for its effective and safe use in a research

setting.

Procaine functions by blocking voltage-gated sodium channels in neuronal cell membranes.[4]

[5] This action inhibits the influx of sodium ions necessary for the generation and propagation of

action potentials, thereby preventing the transmission of pain signals to the central nervous

system.[1][4][6]

Quantitative Data Summary
The following tables summarize key quantitative parameters of procaine hydrochloride
administration in horses, compiled from various research studies.

Table 1: Pharmacokinetic Parameters of Procaine Hydrochloride in Horses
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Administrat
ion Route

Dose
(mg/kg)

Peak
Plasma
Concentrati
on (ng/mL)

Time to
Peak
Plasma
Concentrati
on

Elimination
Half-Life
(minutes)

Reference(s
)

Intravenous

(IV)
2.5 Variable Rapid ~25-50.2 [7][8]

Subcutaneou

s (SC)
3.3 ~400 ~60 minutes ~65-75 [7][9][10]

Intramuscular

(IM)
10 ~600 Rapid ~125 [7][9]

Intra-articular 0.33 ~24 - ~97 [7][9]

Table 2: Onset and Duration of Local Anesthesia with Procaine Hydrochloride in Horses

Anesthetic
Protocol

Onset of Action
Duration of
Anesthesia

Reference(s)

2% Procaine HCl

(Nerve Block)
- ~90 minutes [2]

5 mg Procaine HCl +

Epinephrine (SC)
Slower onset ~120 minutes [11][12]

10 mg Procaine HCl +

Epinephrine (SC)
Slower onset ~180 minutes [12]

320 mg Procaine HCl

(Thermal Nociception

Model)

- ~60 minutes [11]

Procaine HCl

(Duration Prolonged

with Epinephrine)

- 45-90 minutes [13]
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Experimental Protocols
Protocol 1: Perineural Anesthesia for Diagnostic Nerve
Blocks
This protocol describes the administration of procaine hydrochloride for a peripheral nerve

block, a common procedure in lameness diagnosis.

Materials:

Sterile Procaine Hydrochloride Solution (e.g., 2%)

Sterile needles (25-gauge, 1.6-cm)

Sterile syringes

Clippers

Antiseptic scrub (e.g., povidone-iodine or chlorhexidine)

Sterile gloves

Procedure:

Preparation of the Injection Site:

Identify the target nerve for the block.

Clip the hair over the injection site.

Perform a sterile scrub of the area using an antiseptic solution.

Anesthetic Administration:

Aseptically draw the calculated volume of procaine hydrochloride solution into a sterile

syringe. A typical dose for perineural anesthesia is 5-10 mL of a 40 mg/mL solution (200-

400 mg of procaine hydrochloride).[14]

Insert the needle subcutaneously in close proximity to the nerve.
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Aspirate to ensure the needle is not in a blood vessel.

Slowly inject the anesthetic solution.

Assessment of Anesthesia:

Evaluate the onset and effectiveness of the block by assessing skin sensation and, more

importantly, by observing any improvement in the horse's gait.

The anesthetic effect of a perineural mepivacaine block, a similar local anesthetic, typically

lasts 90 to 120 minutes.[15] Procaine's duration is generally shorter but can be prolonged

with the addition of epinephrine.[11][13]

Protocol 2: Infiltration Anesthesia for Minor Surgical
Procedures
This protocol outlines the use of procaine hydrochloride for local infiltration anesthesia.

Materials:

Sterile Procaine Hydrochloride Solution (e.g., 2%)

Sterile needles (22 to 25-gauge)

Sterile syringes

Clippers

Antiseptic scrub

Sterile gloves

Procedure:

Preparation of the Surgical Site:

Prepare the surgical site with appropriate clipping and sterile scrubbing.

Anesthetic Administration:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.dvm360.com/view/diagnostic-analgesia-equine-digit-proceedings
https://avmajournals.avma.org/view/journals/ajvr/68/5/ajvr.68.5.495.xml
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_975937.PDF
https://www.benchchem.com/product/b000508?utm_src=pdf-body
https://www.benchchem.com/product/b000508?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infiltrate the procaine hydrochloride solution subcutaneously and/or intramuscularly in a

line or ring block around the intended incision site.

A common dosage for local infiltration is 2.5-10 mL of a 40 mg/mL solution (100-400 mg of

procaine hydrochloride).[14]

Use multiple small injections to ensure even distribution of the anesthetic.

Always aspirate before injecting to avoid intravascular administration.

Assessment of Anesthesia:

Allow sufficient time for the anesthetic to take effect (typically 10-20 minutes for nerve

blocks).[1]

Confirm adequate anesthesia by gently probing the area with a sterile instrument before

commencing the procedure.

Visualizations
Mechanism of Action of Procaine Hydrochloride
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Caption: Mechanism of action of procaine hydrochloride on voltage-gated sodium channels.
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Caption: General experimental workflow for evaluating the efficacy of procaine hydrochloride.
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Safety and Regulatory Considerations
Adverse Reactions: While generally safe for local anesthesia, intravenous administration of

procaine hydrochloride can lead to central nervous system excitement in horses.[7][8]

Signs may include behavioral changes and locomotor disturbances.[16] Horses are

significantly more sensitive to the central stimulant effects of procaine than humans.[7]

Toxicity: Procaine toxicity can occur if the rate of absorption exceeds the capacity of plasma

esterases to hydrolyze it into its non-toxic metabolites.[17] Horses with lower plasma

esterase activity may be at a higher risk for adverse reactions.[17]

Use with Epinephrine: The co-administration of epinephrine with procaine hydrochloride
can significantly prolong the duration of the anesthetic effect.[11][12] This is due to the

vasoconstrictive properties of epinephrine, which slows the absorption of procaine from the

injection site.[13]

Regulatory Status: The use of procaine in performance horses is regulated by equestrian

sport governing bodies due to its potential to mask lameness and its central stimulant

properties.[2][3] Researchers should be aware of institutional and national guidelines

regarding drug administration in research animals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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